Cas no 136313-35-4 (2,2':5',2'':5'',2''':5''',2'''':5'''',2''''':5''''',2''''''-Septithiophene, 3'''-dodecyl-)

• Product Name: 2,2':5',2'':5'',2''':5''',2'''':5'''',2''''':5''''',2''''''-Septithiophene, 3'''-dodecyl-
• CAS No: 136313-35-4
• MF: C₄₀H₄₀S₇
• MW: 745.200601577759
• CID: 2771677
• Update Time: 2023-08-07

2,2':5',2'':5'',2''':5''',2'''':5'''',2''''':5''''',2''''''-Septithiophene, 3'''-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2'''':5'''',2''''':5''''',2''''''-Septithiophene, 3'''-dodecyl-
• 4~3~-Dodecyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~:6~5~,7~2~-septithiophene (non-preferred name)

• Inchi： 1S/C40H40S7/c1-2-3-4-5-6-7-8-9-10-11-14-28-27-39(37-22-21-34(45-37)33-19-17-31(43-33)29-15-12-25-41-29)47-40(28)38-24-23-36(46-38)35-20-18-32(44-35)30-16-13-26-42-30/h12-13,15-27H,2-11,14H2,1H3
• InChI Key： SPCLMYAXEOORIU-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=C(C4=CC=CS4)S3)S2)=CC(=C1C1=CC=C(C2=CC=C(C3=CC=CS3)S2)S1)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 47
• Rotatable Bond Count: 17
• Complexity: 917
• XLogP3: 16.1
• Topological Polar Surface Area: 198